Cas no 1991-28-2 (6-acetyl-5-hydroxy-7-methylnaphthalene-1,4-dione)

• Product Name: 6-acetyl-5-hydroxy-7-methylnaphthalene-1,4-dione
• CAS No: 1991-28-2
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• CID: 1389233
• PubChem ID: 3083744
• Update Time: 2025-04-20

6-acetyl-5-hydroxy-7-methylnaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-5-hydroxy-7-methylnaphthalene-1,4-dione
• 1,4-Naphthalenedione, 6-acetyl-5-hydroxy-7-methyl-
• Stypandrone
• 6-Acetyl-5-hydroxy-7-methyl-1,4-naphthoquinone
• Stypandron
• 1991-28-2
• DTXSID30173690
• 6-Acetyl-5-hydroxy-7-methyl-1,4-naphthalenedione
• TJ5X29DM6U

• Inchi： 1S/C13H10O4/c1-6-5-8-9(15)3-4-10(16)12(8)13(17)11(6)7(2)14/h3-5,17H,1-2H3
• InChI Key： ZQLJQHMLZSOCMZ-UHFFFAOYSA-N
• SMILES： OC1C(C(C)=O)=C(C)C=C2C(C=CC(C2=1)=O)=O

Computed Properties

• Exact Mass: 230.0579
• Monoisotopic Mass: 230.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones